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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B10752343

These application notes provide comprehensive protocols for utilizing NSC 109555, a selective
and reversible ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk2), in both biochemical
and cell-based kinase assays. This document is intended for researchers, scientists, and drug
development professionals investigating Chk2 signaling and developing novel therapeutics.

Introduction

NSC 109555 is a potent inhibitor of Chk2, a critical serine/threonine kinase involved in the DNA
damage response pathway.[1][2][3] Activated by DNA damage, Chk2 phosphorylates a variety
of downstream substrates to induce cell cycle arrest, DNA repair, or apoptosis.[3] Due to its
central role in maintaining genomic integrity, Chk2 is a significant target in cancer therapy. NSC
109555 offers a valuable tool for studying Chk2 function and for the development of novel anti-
cancer agents. These protocols detall its use in both biochemical assays to determine its direct
inhibitory activity against Chk2 and in cell-based assays to assess its effects on Chk2 signaling
within a cellular context.

Data Presentation

The inhibitory activity of NSC 109555 against various kinases is summarized below. The half-
maximal inhibitory concentration (IC50) is a measure of the inhibitor's potency.
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Kinase Target IC50 (nM) Assay Conditions

Chk2 200 - 240 Cell-free kinase assay[1][2][3]
Chk1 >10,000 Cell-free kinase assay

Brk 210 Cell-free kinase assay[2]
c-Met 6,000 Cell-free kinase assay[2?]
IGFR 7,400 Cell-free kinase assay[2]
LCK 7,100 Cell-free kinase assay[2?]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Chk2 signaling pathway and the general experimental

workflows for biochemical and cell-based kinase assays.
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Biochemical Assay - ~
Cell-based Assay
Prepare Reagents:
- Chk2 Enzyme
- Substrate (e.g., Histone H1) Seed cells
- ATP
- NSC 109555 dilutions
Incubate Chk2 with NSC 109555 Treat cells with NSC 109555
Initiate reaction with ATP and Substrate Induce DNA damage (optional)
Stop reaction and detect signal Lvse cells
(e.g., ADP-Glo) y
. o Measure downstream substrate
Data Analysis (IC50 determination) phosphorylation (e.g., Western Blot)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. Crystal structure of checkpoint kinase 2 in complex with NSC 109555, a potent and
selective inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for NSC 109555 in
Kinase Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752343#how-to-use-nsc-109555-in-a-kinase-
assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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